3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide

• IUPAC Name: N-benzyl-5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C25H26FN3O4S/c1-33-23-12-7-20(17-24(23)34(31,32)27-18-19-5-3-2-4-6-19)25(30)29-15-13-28(14-16-29)22-10-8-21(26)9-11-22/h2-12,17,27H,13-16,18H2,1H3
• InChI Key: PXUDOHCDHKLEPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F)S(=O)(=O)NCC4=CC=CC=C4
• Molecular Formula: C25H26FN3O4S
• Molecular Weight: 483.6 g/mol

Description

3-(Benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide, also known as BSNB, is a compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of sulfonamide derivatives and has a molecular weight of 407.5 g/mol.

Mechanism of Action

The mechanism of action of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide involves the inhibition of carbonic anhydrase IX (CA IX) activity. CA IX is an enzyme that is overexpressed in several types of cancer cells and plays a crucial role in tumor growth and metastasis. 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide binds to the active site of CA IX and inhibits its activity, leading to the reduction of tumor growth and metastasis.
Biochemical and Physiological Effects
3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death). 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has also been shown to inhibit the activity of CA IX, leading to the reduction of tumor growth and metastasis. Moreover, 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has been shown to have anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of several diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide is its high yield and purity obtained through the synthesis method. 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has also shown promising results in inhibiting the growth of cancer cells in vitro, making it a potential candidate for further studies. However, one of the limitations of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide. One of the potential applications of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide is in the treatment of cancer. Further studies are needed to explore the efficacy and safety of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide in vivo. Moreover, 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has shown anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of several diseases. Further studies are needed to explore the potential applications of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide in these fields. Additionally, the synthesis method of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide can be optimized to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide involves the reaction of 4-methoxy-N-(naphthalen-1-yl)benzene-1-sulfonamide with benzyl chloride in the presence of potassium carbonate. The reaction takes place in DMF (dimethylformamide) as a solvent and is carried out at 80°C for 12 hours. The resulting product is then purified using column chromatography to obtain 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide in high yield and purity.

Scientific Research Applications

3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has been extensively studied for its potential applications in various fields of science. One of the significant applications of 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide is in the field of medicinal chemistry. 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide has shown promising results in inhibiting the growth of cancer cells in vitro. It has been demonstrated that 3-(benzylsulfamoyl)-4-methoxy-N-(naphthalen-1-yl)benzamide can inhibit the activity of carbonic anhydrase IX (CA IX), which is overexpressed in several types of cancer cells. Inhibition of CA IX activity can lead to the reduction of tumor growth and metastasis.